Cas no 1081129-70-5 (4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 1081129-70-5
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 5385517
• Update Time: 2025-07-18

4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C5H6N2O3/c1-2-3(5(9)10)6-7-4(2)8/h1H3,(H,9,10)(H2,6,7,8)
• InChI Key： QWUJNMFVWICHOQ-UHFFFAOYSA-N
• SMILES： N1C(=O)C(C)=C(C(O)=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 1081129-70-5)

4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 1081129-70-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazole family, which is known for its diverse biological activities. The presence of both a carboxylic acid group and a keto functionality in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of anti-inflammatory and antimicrobial agents.

In recent years, the demand for 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid has surged, driven by its role in the synthesis of novel therapeutic agents. Its CAS No. 1081129-70-5 is frequently searched in scientific databases, reflecting its importance in medicinal chemistry. The compound's ability to act as a building block for heterocyclic derivatives has made it a focal point in studies targeting enzyme inhibition and receptor modulation. Additionally, its relevance in green chemistry initiatives has been highlighted, as researchers explore eco-friendly synthesis routes to minimize environmental impact.

The structural features of 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid also make it a candidate for crop protection applications. Agrochemical companies are investigating its derivatives for their potential to enhance plant resistance against pathogens. This aligns with the growing global focus on sustainable agriculture and the need for safer, more efficient pesticides. The compound's low toxicity profile and biodegradability further contribute to its appeal in this sector.

From a synthetic perspective, 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 1081129-70-5) offers several advantages. Its straightforward synthesis and high purity yield make it a preferred choice for industrial-scale production. The compound's compatibility with various catalysts and reaction conditions has been extensively documented, providing chemists with flexible options for customization. Recent advancements in flow chemistry have further optimized its production, reducing waste and improving efficiency.

In the context of drug delivery systems, 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid has shown promise as a carrier molecule. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) enhances bioavailability and targeted release. This is particularly relevant in the development of personalized medicine, where precision and efficacy are paramount. The compound's role in nanotechnology applications is also being explored, with studies focusing on its use in nanocarriers for cancer therapy.

The growing interest in 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid is evident from the increasing number of patents and publications citing its use. Its CAS No. 1081129-70-5 is often associated with innovations in biocatalysis and enzymatic synthesis, reflecting the shift toward biologically inspired manufacturing processes. As the pharmaceutical and agrochemical industries continue to evolve, this compound is expected to play a pivotal role in shaping future innovations.

In summary, 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 1081129-70-5) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, combined with its potential for sustainable and efficient synthesis, make it a valuable asset in modern research and development. Whether in drug discovery, agriculture, or advanced materials, this compound continues to inspire new possibilities and solutions to contemporary challenges.